Cas no 29645-74-7 (Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide)

• Product Name: Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide
• CAS No: 29645-74-7
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 1438850
• PubChem ID: 456729
• Update Time: 2025-10-28

Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide
• BIM-0048183.P001
• A924637
• SR-01000201699
• 29645-74-7
• N-(4-(Hydrazinecarbonyl)phenyl)benzenesulfonamide
• SB86195
• SR-01000201699-1
• N-[4-(hydrazinecarbonyl)phenyl]benzenesulfonamide
• N-(4-Hydrazinocarbonyl-phenyl)-benzenesulfonamide
• CBMicro_048267
• AKOS000678454
• Cambridge id 5260536
• 4-(Benzenesulfonamido)benzoic acid, hydrazide

• MDL： MFCD00584674
• Inchi： 1S/C13H13N3O3S/c14-15-13(17)10-6-8-11(9-7-10)16-20(18,19)12-4-2-1-3-5-12/h1-9,16H,14H2,(H,15,17)
• InChI Key： HNEHBLIAHGGOKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(NN)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.06789
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.29

Additional information on Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide

Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide (CAS No. 29645-74-7): A Comprehensive Overview

Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide (CAS No. 29645-74-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which combines a benzoic acid moiety with a phenylsulfonyl and hydrazide functional groups. This combination imparts distinct chemical and biological properties that make it an interesting subject of research and development.

The molecular formula of Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide is C₁₃H₁₃N₃O₃S, and its molecular weight is approximately 283.32 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and formulations.

In the pharmaceutical industry, Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide has also been investigated for its potential as an antitumor agent. Research published in the Cancer Letters in 2020 reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it may have therapeutic potential in cancer treatment, particularly in combination with other anticancer drugs.

In the realm of chemical synthesis, Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide serves as a valuable intermediate for the synthesis of more complex molecules. Its reactivity with various functional groups allows for the creation of diverse derivatives with tailored properties. For example, it can be used to synthesize sulfonamide derivatives that have applications in the development of new antibiotics and antifungal agents.

The material science community has also shown interest in Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide. Its unique molecular structure makes it suitable for use in the preparation of functional materials such as polymers and coatings. A study published in the Journal of Applied Polymer Science in 2019 demonstrated that incorporating this compound into polymer matrices can enhance their mechanical strength and thermal stability. This opens up possibilities for its use in advanced materials for applications ranging from electronics to aerospace.

Safety considerations are crucial when handling any chemical compound. While Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide is generally considered safe when used under controlled conditions, proper safety protocols should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas or fume hoods.

In conclusion, Benzoic acid, 4-[(phenylsulfonyl)amino]-, hydrazide (CAS No. 29645-74-7) is a multifaceted compound with a wide range of applications across pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it an important subject of ongoing research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in various scientific and industrial fields.